Cas no 104756-53-8 (Isoquinoline, 2-(dichloroacetyl)-1,2,3,4-tetrahydro-1-methyl-)

• Product Name: Isoquinoline, 2-(dichloroacetyl)-1,2,3,4-tetrahydro-1-methyl-
• CAS No: 104756-53-8
• MF: C₁₂H₁₃Cl₂NO
• MW: 258.143721342087
• CID: 1146683
• Update Time: 2024-07-26

Isoquinoline, 2-(dichloroacetyl)-1,2,3,4-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 2-(dichloroacetyl)-1,2,3,4-tetrahydro-1-methyl-
• Ethanone, 2,2-dichloro-1-(3,4-dihydro-1-methyl-2(1H)-isoquinolinyl)-

• Inchi： 1S/C12H13Cl2NO/c1-8-10-5-3-2-4-9(10)6-7-15(8)12(16)11(13)14/h2-5,8,11H,6-7H2,1H3
• InChI Key： ZLZVQIPICBUUEI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2=C(C1C)C=CC=C2)C(Cl)Cl

Computed Properties

• Exact Mass: 257.03759

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 377.2±42.0 °C(Predicted)
• PSA: 20.31
• pka: -1.42±0.40(Predicted)